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Compound of Interest

Compound Name: Aspeverin
Cat. No.: B10833837
Get Quote
\ J

Disclaimer: This document provides guidance on personal protective equipment (PPE) and
handling procedures for Aspeverin based on its classification as a novel, bioactive alkaloid. As
a specific Safety Data Sheet (SDS) is not publicly available, these recommendations are
derived from general best practices for handling potent, uncharacterized chemical compounds
in a laboratory setting. All procedures must be conducted in accordance with your institution's
environmental health and safety (EHS) policies.

Aspeverin is a novel alkaloid containing carbamate and cyano functional groups, first isolated
from the fungus Aspergillus versicolor.[1][2] Its biological effects are not yet fully characterized,

demanding a cautious approach to handling.

Compound Identification and Properties

The following table summarizes the known properties of Aspeverin.
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Property Data Source
Chemical Name Aspeverin [11[3]
Molecular Formula C22H24N402 [3]

Appearance

Colorless gum

[2]

Chemical Class

Alkaloid, Organic

Heterohexacyclic Compound

[1]3]

Origin

Isolated from an algicolous

strain of Aspergillus versicolor.

[1](2]

Key Structural Features

Contains carbamate and a-

cyanoamine moieties.[1][4]

Known Activities

Exhibits potent bioactivities
against some marine-derived
organisms.[1][2] The full
toxicological profile in humans

is unknown.

Personal Protective Equipment (PPE) Protocol

Due to the unknown toxicity of Aspeverin, a comprehensive PPE protocol is mandatory to

prevent dermal, ocular, and respiratory exposure.

PPE Selection Framework

The selection of PPE should be based on a risk assessment of the planned experimental

procedure. The following diagram illustrates the logical relationship for determining the

appropriate level of protection.
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Risk Assessment

Assess Procedure:
- Quantity of Aspeverin
- Potential for Aerosolization
- Duration of Handling

If aerosolization is possible

Always required or handling powders

Reduired PPE
\ A

Hand Protection
(Double-Gloved Nitrile)

Engineering Controls
(Fume Hood / Glovebox)

Body Protection
(Lab Coat, Apron)

Eye/Face Protection
(Goggles & Face Shield)

Respiratory Protection
(N95 or higher)

Click to download full resolution via product page

Caption: PPE selection logic based on procedural risk assessment.

Required PPE Specifications
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PPE Type

Specification

Rationale

Engineering Controls

Certified chemical fume hood

or glovebox.

To contain aerosols and
vapors, providing the primary

barrier of protection.

Hand Protection

Double-gloving with nitrile

gloves.

Prevents skin contact. Double-
gloving provides protection in
case the outer glove is

compromised.

Eye/Face Protection

Chemical splash goggles and

a full-face shield.

Protects eyes and face from
splashes and accidental
contact.[5][6]

Body Protection

Chemical-resistant lab coat. A
disposable apron should be
worn over the lab coat for
procedures with a high risk of
splashes.[5][6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

An N95-rated respirator or
higher is required if handling
Aspeverin as a powder or if

aerosolization is possible.[6]

Prevents inhalation of fine
particles. Fit-testing is

mandatory for respirator use.

Footwear

Closed-toe shoes made of a

non-porous material.

Protects feet from spills.

Operational and Disposal Plans

Follow a strict, step-by-step protocol for all handling and disposal activities to minimize risk.

Experimental Workflow and Handling Protocol

The following diagram outlines the standard operational workflow for handling Aspeverin from

receipt to disposal.
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Preparation

1. Don Required PPE

2. Prepare Fume Hood

3. Assemble Materials

4. Weigh/Measure Compound

5. Perform Experiment

Cleanup & Disposal

6. Decontaminate Surfaces

7. Segregate Waste

8. Doff PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for safe handling of Aspeverin.
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Step-by-Step Handling Procedures

e Preparation:

[e]

Don all required PPE as specified in Section 2.2.

o

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

[¢]

Line the work surface within the fume hood with absorbent, plastic-backed paper.

[¢]

Assemble all necessary equipment (e.g., spatulas, glassware, solvents) and the
designated hazardous waste container within the hood.

e Handling:

o Conduct all manipulations of Aspeverin, including weighing and dilutions, exclusively
within the fume hood to prevent exposure.

o Handle the compound gently to avoid creating dust or aerosols.
o Keep containers of Aspeverin sealed when not in immediate use.

e Spill Management:

[¢]

In case of a small spill, absorb the material with a chemical absorbent pad or vermiculite.

[e]

Gently wipe the area, moving from the outside of the spill inward.

o

Place all cleanup materials into the designated hazardous waste container.

[¢]

For large spills, evacuate the area and contact your institution's EHS department
immediately.

Disposal Plan

All materials contaminated with Aspeverin are considered hazardous waste.

o Waste Segregation:
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o Solid Waste: Collect all contaminated solids (e.qg., pipette tips, gloves, absorbent pads,
empty vials) in a dedicated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all contaminated liquid waste in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.

e Disposal Protocol:
o Store waste containers in a designated satellite accumulation area.

o Dispose of all Aspeverin waste through your institution's official EHS hazardous waste
management program.

o Under no circumstances should Aspeverin or contaminated materials be disposed of in
standard trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-for-handling-aspeverin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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